2,4-Dichloro-1-[2-(phenylsulfanyl)ethoxy]benzene

• IUPAC Name: 2,4-dichloro-1-(2-phenylsulfanylethoxy)benzene
• InChI: InChI=1S/C14H12Cl2OS/c15-11-6-7-14(13(16)10-11)17-8-9-18-12-4-2-1-3-5-12/h1-7,10H,8-9H2
• InChI Key: CLLWONHIOFVUDF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCCOC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C14H12Cl2OS
• DSSTOX Substance ID: DTXSID001256177
• Molecular Weight: 299.2 g/mol
• CAS RN: 338792-75-9

Description

2,4-Dichloro-1-[2-(phenylsulfanyl)ethoxy]benzene, also known as sulcotrione, is a post-emergent herbicide used to control broadleaf and grassy weeds in maize and other crops. It has a molecular formula of C14H12Cl2OS and a molecular weight of 299.22.

Molecular Structure Analysis

The molecular structure of 2,4-Dichloro-1-[2-(phenylsulfanyl)ethoxy]benzene consists of a benzene ring with two chlorine atoms and one [2-(phenylsulfanyl)ethoxy] group attached. The exact 3D structure is not provided in the search results.

Scientific Research Applications

Reaction Mechanisms and Derivatives

• Research has explored the reaction mechanisms involving compounds structurally similar to 2,4-Dichloro-1-[2-(phenylsulfanyl)ethoxy]benzene. For example, Potkin et al. (2001) studied the reaction of 4-ethoxy-2-(2,3,3-trichloro-1-nitro-2-propenylidene)benzazetine with methyl- and phenyllithium, leading to the formation of compounds with partially substituted chlorine atoms. This reaction demonstrates the potential for manipulating chloro- and nitro-substituted benzene derivatives in organic synthesis (Potkin, Knizhnikov, Yanuchok, & Kaberdin, 2001).

Cyclization and Molecular Structure Analysis

• Kitamura et al. (1994) investigated the electrophilic addition of phenyl-substituted alkynes, leading to the formation of phenyl-1-benzothiophenium salts. This research highlights the potential for intramolecular cyclization in compounds related to 2,4-Dichloro-1-[2-(phenylsulfanyl)ethoxy]benzene, which could be relevant in synthesizing complex organic molecules (Kitamura, Takachi, Miyaji, Kawasato, & Taniguchi, 1994).

Chemical Synthesis and Catalysis

• The use of related compounds in chemical synthesis and catalysis is demonstrated by Karimi-Jaberi et al. (2012), who used a benzene derivative as a catalyst in synthesizing arylmethylene compounds. This research indicates the potential for derivatives of 2,4-Dichloro-1-[2-(phenylsulfanyl)ethoxy]benzene to act as catalysts in organic reactions (Karimi-Jaberi, Pooladian, Moradi, & Ghasemi, 2012).

Molecular Structures and Crystallography

• Vasanthi et al. (2014) analyzed the crystal structure of a compound containing an ethoxyphenyl group, similar to the structure of 2,4-Dichloro-1-[2-(phenylsulfanyl)ethoxy]benzene. Such studies are important for understanding the molecular and crystal structures of complex organic compounds (Vasanthi, Jonathan, Elizhlarasi, Revathi, & Usha, 2014).